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Compound of Interest

Compound Name: 2-Chloro-1,4-dimethoxybenzene

Cat. No.: B1200979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 2-
Chloro-1,4-dimethoxybenzene (CAS No. 2100-42-7), a compound of interest in various

chemical and pharmaceutical applications. This document outlines its key physical constants,

detailed experimental protocols for their determination, and a logical workflow for these

analytical procedures.

Core Physical Properties
2-Chloro-1,4-dimethoxybenzene, also known as 2,5-dimethoxychlorobenzene, is an aromatic

compound with the molecular formula C₈H₉ClO₂.[1] At room temperature, it typically appears as

a clear green or colorless to almost colorless liquid.[1] The fundamental physical constants of

this compound are summarized in the table below.
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Property Value Units Conditions

Melting Point 8.1[1][2] °C

Boiling Point 247[1][2][3] °C
@ 1013 mbar (759.85

mmHg)[2]

Boiling Point 235[4][5] °C

Density 1.21[1][3] g/cm³

Specific Gravity 1.210[2] (20/20)

Refractive Index 1.546[1] @ 20°C

Flash Point 117[2][3] °C

Molecular Weight 172.61[1] g/mol

Experimental Protocols
The determination of melting and boiling points are fundamental procedures for the

characterization and purity assessment of chemical compounds. The following sections detail

the standard methodologies for these measurements.

Melting Point Determination
The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

The capillary method is a widely used and reliable technique for this determination.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Glass capillary tubes (sealed at one end)

Mortar and pestle (if sample is crystalline)

Thermometer
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Procedure:

Sample Preparation: The sample must be completely dry and in a fine powdered form to

ensure uniform heating.[6][7] If the sample consists of coarse crystals, it should be gently

ground into a fine powder.[7]

Capillary Tube Loading: A small amount of the powdered sample is introduced into the open

end of a capillary tube. The tube is then tapped gently to pack the sample into the sealed

end, forming a compact column of 2-3 mm in height.[8][9]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.[6][8]

Heating and Observation:

For an unknown sample, a preliminary rapid heating is often performed to determine an

approximate melting range.[10]

For a precise measurement, the apparatus is heated to a temperature about 15-20°C

below the expected melting point. The heating rate is then reduced to 1-2°C per minute to

allow for thermal equilibrium between the sample, heating block, and thermometer.[8]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample has turned into a

clear liquid is recorded as the end of the melting range. For a pure compound, this range is

typically narrow (0.5-1.0°C).

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[4][11] The Thiele tube method is a common and efficient

technique for determining the boiling point of small quantities of a liquid.

Apparatus:

Thiele tube[1][2]

Small test tube (e.g., Durham tube)
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Capillary tube (sealed at one end)

Thermometer

Heating oil (e.g., mineral oil)

Heat source (e.g., Bunsen burner)

Procedure:

Sample Preparation: A small volume (approximately 0.5 mL) of the liquid sample is placed

into the small test tube.[1]

Apparatus Assembly:

A capillary tube is sealed at one end. The open end is then placed down into the liquid in

the test tube.

The test tube is attached to a thermometer using a rubber band or wire, ensuring the

bottom of the test tube is aligned with the thermometer bulb.[1]

Thiele Tube Setup: The thermometer and test tube assembly are inserted into the Thiele

tube, which is filled with heating oil to a level above the side arm.[1][12]

Heating: The side arm of the Thiele tube is gently and continuously heated.[1] The design of

the Thiele tube promotes the circulation of the oil via convection, ensuring uniform heating of

the sample.[2]

Observation and Measurement:

As the temperature rises, air trapped in the capillary tube will expand and exit as a slow

stream of bubbles.

When the boiling point of the liquid is reached and slightly exceeded, a rapid and

continuous stream of bubbles will emerge from the capillary tube.[1]

The heat source is then removed, and the apparatus is allowed to cool.
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The boiling point is the temperature at which the stream of bubbles stops and the liquid is

just drawn back into the capillary tube.[1][4] This indicates that the vapor pressure of the

sample is equal to the atmospheric pressure.

Experimental Workflow Visualization
The logical flow for the determination of the physicochemical properties described above can

be visualized as follows.
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Workflow for Physicochemical Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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